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Compound of Interest

Compound Name: Borane-tetrahydrofuran

Cat. No.: B086392 Get Quote

Borane-tetrahydrofuran (THF) complex is a versatile reducing agent widely used in organic

synthesis. However, its utility is matched by significant hazards, including high flammability,

reactivity with water, and the potential to form explosive peroxides.[1][2] Adherence to strict

safety protocols is paramount to mitigate these risks and ensure a safe laboratory environment

for all personnel.

This guide provides essential, immediate safety and logistical information, including detailed

operational and disposal plans, to empower researchers, scientists, and drug development

professionals in the safe handling of this reagent.

Essential Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is critical. The following table summarizes the

minimum required PPE when handling Borane-THF complex.
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Protection Type Equipment Specification Rationale

Eye/Face Protection

Chemical safety goggles

conforming to EN166 (EU) or

NIOSH (US) standards. A full

face shield is also

recommended.[2][3]

Protects against splashes and

vapors that can cause severe

eye irritation or damage.[2]

Skin Protection

Flame-retardant and

chemically impervious clothing.

[3] Chemically resistant gloves

(consult manufacturer's data

for suitability).

Prevents contact with skin,

which can cause irritation.

Flame-retardant properties are

crucial due to the high

flammability of the reagent.

Respiratory Protection

Work should be conducted in a

certified chemical fume hood.

For situations with potential for

exceeding exposure limits, a

full-face respirator with

appropriate cartridges (e.g.,

ABEK filter type) or a self-

contained breathing apparatus

(SCBA) is necessary.[3][4]

Protects against inhalation of

vapors, which can cause

respiratory tract irritation.[2]

Hazard Data at a Glance
Understanding the quantitative aspects of Borane-THF's hazards is key to safe handling.
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Hazard Property Value Source

Flash Point
-17°C to -22°C (-0.4°F to

-7.6°F) (closed cup)
[3]

Tetrahydrofuran Exposure

Limits (ACGIH TLV-TWA)
200 ppm [4]

Tetrahydrofuran Exposure

Limits (OSHA PEL-TWA)
200 ppm (590 mg/m³) [4]

Diborane Exposure Limits

(ACGIH TLV-TWA)
0.1 ppm [4]

Operational Protocols: From Receipt to Disposal
A systematic approach is essential for managing the risks associated with Borane-THF.

Experimental Protocol for Safe Handling and Use
This protocol outlines the necessary steps for safely using Borane-THF complex in a laboratory

setting.

1. Preparation and Pre-Reaction Setup:

Ensure a certified chemical fume hood is available and functioning correctly.
Post warning signs indicating the use of a highly flammable and water-reactive substance.
Assemble all glassware and ensure it is free from cracks and completely dry. Oven-drying
and cooling under an inert atmosphere (e.g., nitrogen or argon) is mandatory.
Ground and bond all metal equipment and containers to prevent static electricity discharge.
[1][2]
Have all necessary quenching and emergency materials readily accessible. This includes a
Class B/C dry chemical or soda ash fire extinguisher, and spill absorbent materials like dry
sand, vermiculite, or soda ash.[4] Do NOT have a water fire extinguisher nearby.

2. Reagent Handling and Dispensing:

Work exclusively under an inert atmosphere (nitrogen or argon).[4]
Use only non-sparking tools for opening and handling containers.[1][3]
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Transfer the required amount of the Borane-THF solution using a dry syringe or cannula
techniques.
Perform all additions of the reagent slowly and in a controlled manner to a cooled reaction
mixture (0-5°C is recommended) to manage the exothermic nature of the reaction.[5]
Keep the main reagent container tightly sealed and under an inert atmosphere when not in
use.

3. Reaction Quenching:

Once the reaction is complete, the excess Borane-THF must be safely quenched.
Cool the reaction mixture in an ice bath.
Slowly and carefully add a quenching agent. Suitable agents include methanol, acetone, or
acetic acid, added dropwise. Be aware that quenching is highly exothermic and will release
hydrogen gas. Ensure adequate ventilation and no nearby ignition sources.
After the initial vigorous reaction ceases, continue stirring and allow the mixture to warm to
room temperature.

4. Work-up and Product Isolation:

Proceed with the appropriate aqueous work-up only after ensuring all reactive borane has
been quenched.
Handle all waste streams as hazardous.

Storage and Peroxide Management
Improper storage is a primary source of incidents involving Borane-THF.

Storage Conditions: Store containers in a refrigerator designated for flammable materials,

typically between 0°C and 5°C.[5] The storage area must be dry, well-ventilated, and away

from heat and ignition sources.[3]

Peroxide Formation: The THF solvent can form explosive peroxides upon exposure to air

and light.[1][2]

Containers should be dated upon receipt and upon opening.[1]

Periodically test for the presence of peroxides, especially for containers that have been

open for an extended period.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://commonorganicchemistry.com/Common_Reagents/Borane_Tetrahydrofuran/Borane_Tetrahydrofuran.htm
https://commonorganicchemistry.com/Common_Reagents/Borane_Tetrahydrofuran/Borane_Tetrahydrofuran.htm
https://www.chemicalbook.com/msds/borane-tetrahydrofuran-complex.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://pim-resources.coleparmer.com/sds/34700.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://pim-resources.coleparmer.com/sds/34700.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


If crystals are observed in the solution, this may indicate dangerous levels of peroxides.

Do not move or open the container.[1][6] The area should be evacuated and professionals

consulted for disposal.

Emergency and Disposal Plans
Rapid and correct response to emergencies is critical. The following workflows and procedures

provide clear guidance.

Emergency Workflow: Spill Response
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Borane-THF Spill Occurs

Alert personnel and
evacuate immediate area

Remove all ignition sources
(flames, sparks, hot surfaces)

Ensure adequate ventilation
(fume hood)

Don appropriate PPE
(respirator, gloves, protective clothing)

Contain spill with
DRY inert material

(sand, soda ash, vermiculite)

Use non-sparking tools to
collect absorbed material into a

loosely-covered, labeled container

Decontaminate spill area

Dispose of waste according to
institutional hazardous waste procedures

Click to download full resolution via product page

Caption: Workflow for responding to a Borane-THF spill.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b086392?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Cleanup Steps:

Evacuate all personnel from the immediate spill area.[3]

Remove all sources of ignition.[1][3]

If not already running, ensure the fume hood is operational to increase ventilation.

Wearing the appropriate PPE, cover the spill with a dry, inert absorbent material such as

sand, earth, or vermiculite.[7] DO NOT USE WATER.[7]

Using non-sparking tools, carefully collect the absorbed material and place it into a suitable

container that can be loosely covered to allow any generated hydrogen gas to vent.[7]

Label the container as hazardous waste.

Decontaminate the area and all equipment used for cleanup.

Dispose of the waste through your institution's hazardous waste program.[3]

First Aid Procedures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding eyelids open. Seek immediate medical attention.[1][3]

Skin Contact: Immediately remove all contaminated clothing and wash the affected skin area

with soap and plenty of water for at least 15 minutes.[1][3] Seek medical attention if irritation

develops or persists.

Inhalation: Move the individual to fresh air immediately.[1] If breathing is difficult or has

stopped, provide artificial respiration (do not use mouth-to-mouth).[3][6] Seek immediate

medical attention.

Ingestion: Do not induce vomiting.[3] Rinse the mouth with water. Never give anything by

mouth to an unconscious person.[3] Call for immediate medical assistance.

Waste Disposal Workflow
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End of Experiment

Quench excess Borane-THF
in reaction vessel with a

suitable reagent (e.g., methanol)

Collect contaminated solid waste
(gloves, absorbent paper) in a

separate, labeled waste container

Collect quenched reaction mixture
and solvent rinses into a

properly labeled hazardous waste container

Store waste container in a
secondary containment in a designated,

well-ventilated satellite accumulation area

Arrange for pickup and disposal by
institutional Environmental Health & Safety (EH&S)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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